4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95%
Overview
Description
4-(5-Fluoro-2-hydroxyphenyl)benzoic acid (4-FHPB) is a synthetic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 140-144°C and a molecular weight of 242.15 g/mol. 4-FHPB has been studied for its biochemical and physiological effects and has been found to have a number of advantages and limitations for lab experiments.
Scientific Research Applications
4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the study of the effects of fluoride on the human body, as well as in the study of the effects of fluorinated compounds on the environment. It has also been used in the development of novel drugs and in the study of the pharmacology of drugs. Additionally, 4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% has been used in the study of the biochemistry of enzymes, in the study of the structure and function of proteins, and in the study of the biochemical and physiological effects of drugs.
Mechanism of Action
The mechanism of action of 4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed that it has an effect on the body by binding to the fluoride ion in the body and forming a complex. This complex is then believed to interact with proteins and enzymes in the body, leading to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% are not fully understood. However, it has been shown to have an effect on the metabolism of fluoride in the body, as well as on the levels of certain enzymes and proteins. Additionally, 4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% has been found to have an effect on the activity of certain receptors in the body.
Advantages and Limitations for Lab Experiments
4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% has a number of advantages and limitations for lab experiments. One of the main advantages of 4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% is that it is relatively easy to synthesize and is available in a high purity (95%) form. Additionally, it is relatively stable, has a low toxicity, and is relatively inexpensive. On the other hand, 4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% has a limited solubility in water and is not very soluble in organic solvents. Additionally, it is not very soluble in biological fluids, which can limit its usefulness in certain applications.
Future Directions
There are a number of potential future directions for 4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95%. One potential direction is to further investigate its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to investigate its potential uses as a drug or a drug delivery system. Additionally, further research could be done to investigate its potential use in the development of novel drugs or in the study of the pharmacology of drugs. Finally, further research could be done to investigate its potential use in environmental studies and in the study of the effects of fluorinated compounds on the environment.
Synthesis Methods
4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% is synthesized through a process known as the Williamson Ether Synthesis. This is a chemical reaction in which an alcohol and an alkyl halide are reacted in the presence of a base to produce an ether. In the case of 4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95%, the alcohol is 5-fluoro-2-hydroxybenzyl alcohol, the alkyl halide is benzyl chloride, and the base is sodium hydroxide. The reaction is carried out at room temperature and produces 4-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% in a yield of 95%.
properties
IUPAC Name |
4-(5-fluoro-2-hydroxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO3/c14-10-5-6-12(15)11(7-10)8-1-3-9(4-2-8)13(16)17/h1-7,15H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWYSEBRLDVTTJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=CC(=C2)F)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60680781 |
Source
|
| Record name | 5'-Fluoro-2'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60680781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Fluoro-2-hydroxyphenyl)benzoic acid | |
CAS RN |
1225847-06-2 |
Source
|
| Record name | 5'-Fluoro-2'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60680781 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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